Cas no 1881275-69-9 (Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate)

• Product Name: Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate
• CAS No: 1881275-69-9
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• MDL: MFCD28346249
• CID: 4709398
• Update Time: 2025-08-03

Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate
• methyl 2-[(1R)-1-{[(benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1H-imidazole-4-carboxylate
• Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate

• MDL： MFCD28346249
• Inchi： 1S/C19H25N3O4/c1-12(2)10-15(17-20-13(3)16(22-17)18(23)25-4)21-19(24)26-11-14-8-6-5-7-9-14/h5-9,12,15H,10-11H2,1-4H3,(H,20,22)(H,21,24)/t15-/m1/s1
• InChI Key： QIDNJYDOAVASEG-OAHLLOKOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C1=NC(C(=O)OC)=C(C)N1)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 466
• Topological Polar Surface Area: 93.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate

Recent Advances in the Study of Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate (CAS: 1881275-69-9)

The compound Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate (CAS: 1881275-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole carboxylate structure, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule modulators of biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a methyl ester functionality makes it a versatile building block for further chemical modifications. Recent synthetic methodologies have emphasized the efficient and scalable production of this compound, with a focus on improving yield and purity. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to address these challenges.

In terms of biological activity, Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate has been investigated for its potential as an inhibitor of specific enzymes involved in inflammatory and metabolic pathways. Preliminary in vitro studies have demonstrated its ability to modulate key enzymatic targets, although further in vivo validation is required to confirm its efficacy and safety. The compound's unique structural features, including the imidazole ring and the chiral center, are believed to contribute to its selective binding and inhibitory effects.

Recent publications have also explored the compound's potential in drug delivery systems. Its physicochemical properties, such as solubility and stability, have been characterized to assess its suitability for formulation development. Researchers have investigated its compatibility with various drug carriers, including nanoparticles and liposomes, to enhance its bioavailability and targeted delivery. These studies are critical for translating the compound's therapeutic potential into clinical applications.

Looking ahead, the research community is keen to explore the broader applications of Methyl 2-((1R)-1-(((benzyloxy)carbonyl)amino)-3-methylbutyl)-5-methyl-1H-imidazole-4-carboxylate. Future studies are expected to focus on elucidating its structure-activity relationships (SAR) and optimizing its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential in addressing unmet medical needs. The ongoing research underscores the importance of this molecule as a valuable tool in drug discovery and development.